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Compound of Interest

Compound Name: 2,4,5-Trinitrophenol

Cat. No.: B12656829

For Immediate Reference: Essential Safety and Logistical Information for the Handling,
Operation, and Disposal of 2,4,5-Trinitrophenol (Picric Acid)

This document provides critical, step-by-step guidance for researchers, scientists, and drug
development professionals on the safe handling of 2,4,5-Trinitrophenol, a compound that,

while valuable in various laboratory applications, presents significant hazards if mishandled.
Adherence to these protocols is paramount to ensuring a safe laboratory environment.

Occupational Exposure Limits

Regulatory bodies have established exposure limits for 2,4,5-Trinitrophenol to protect
personnel from its toxic effects. The following table summarizes these limits.
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Exposure Limit

Agency Value Notes
Type
Permissible Exposure 8-hour Time-Weighted
OSHA o 0.1 mg/m3
Limit (PEL) Average (TWA)[1][2]
Recommended
NIOSH o 0.1 mg/m3 10-hour TWA[1][2]
Exposure Limit (REL)
Short-Term Exposure )
NIOSH o 0.3 mg/m3 15-minute TWA[1][2]
Limit (STEL)
Threshold Limit Value
ACGIH 0.1 mg/m3 8-hour TWA[2][3][4]
(TLV)
Immediately
NIOSH Dangerous to Life or 75 mg/m3 [3]1[5]

Health (IDLH)

Recommended Personal Protective Equipment

(PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the minimum required PPE for handling 2,4,5-Trinitrophenol.
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Body Part

Type of Protection

Recommended
Material/Specification

Hands

Chemical-resistant gloves

Nitrile, Neoprene, or Butyl
rubber. Note: Breakthrough
times vary by manufacturer
and glove thickness. Always
consult the manufacturer's
specific chemical resistance

data.

Eyes/Face

Chemical splash goggles and

face shield

ANSI Z87.1 compliant. A face

shield should be worn over

goggles.

Body

Laboratory coat

Flame-resistant, long-sleeved,
and fully buttoned.

Respiratory

Respirator

Required if working outside of
a fume hood or if airborne dust
is generated. Use a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors and

particulates.

Feet

Closed-toe shoes

Made of a non-porous

material.

Operational Plan: Safe Handling of 2,4,5-

Trinitrophenol

Adherence to a strict operational plan is crucial. Dry picric acid is a powerful explosive sensitive

to heat, shock, and friction.[3] It is imperative to always keep it wet.

Pre-Operational Checks

» Verify Hydration: Before handling, visually inspect the container to ensure the 2,4,5-

Trinitrophenol is wetted with at least 30% water. If crystals are visible on the container
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threads or if the material appears dry, DO NOT HANDLE. Immediately contact your
institution's Environmental Health and Safety (EHS) office.

o Assemble PPE: Don all required PPE as outlined in the table above.

» Prepare Workspace: Ensure a chemical fume hood is operational and the work area is free
of clutter. Remove all metals, bases, and oxidizing agents from the immediate vicinity.

o Gather Materials: Have all necessary equipment for the procedure readily available,
including non-metal spatulas (e.g., ceramic or plastic).

Handling Procedure

e Work in a Fume Hood: All manipulations of 2,4,5-Trinitrophenol must be conducted within a
certified chemical fume hood.

o Dispensing:
o Carefully open the container, avoiding friction on the cap.
o Use only non-metal spatulas to transfer the material.
o If the solution is being prepared, slowly add the 2,4,5-Trinitrophenol to the solvent.

o Container Management: After dispensing, clean the threads of the container and the cap with
a damp cloth before resealing to prevent the formation of explosive picrate crystals.

Post-Handling and Disposal

e Decontamination: Wipe down the work surface in the fume hood with a suitable
decontaminating solution.

o Waste Collection: All waste containing 2,4,5-Trinitrophenol, including contaminated wipes
and disposable equipment, must be collected in a designated, labeled, and sealed container.
The waste must be kept wet.

o Disposal: Contact your institution's EHS office for proper disposal procedures. DO NOT
dispose of 2,4,5-Trinitrophenol down the drain, as it can react with metal plumbing to form
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explosive salts.

Emergency Response Plan

Immediate and correct action during an emergency is critical to minimizing harm.

Chemical Spill

o Evacuate and Alert: Immediately evacuate the area and alert nearby personnel and your

supervisor.
o Assess the Spill:

o Small Spill (<100 mL of solution or a few grams of solid): If you are trained and have the
appropriate spill kit, you may clean it up.

o Large Spill (>100 mL or if the solid is dry): Evacuate the laboratory, close the doors, and
contact your institution's emergency response team or EHS immediately.

e Cleanup of a Small, Wet Spill:
o Ensure proper PPE is worn.
o Cover the spill with an absorbent material from a chemical spill kit.
o Gently wet the spilled material with water to ensure it remains damp.
o Carefully scoop the material into a designated waste container using non-metal tools.
o Wipe the area with a damp cloth and place it in the waste container.

o Seal and label the waste container for disposal by EHS.

Personnel Exposure

e Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
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o Remove any contaminated clothing while flushing.

o Seek immediate medical attention.

e Eye Contact:

o Immediately flush the eyes with water for at least 15 minutes at an eyewash station,
holding the eyelids open.

o Seek immediate medical attention.[3]
« Inhalation:
o Move the individual to fresh air immediately.

o If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial
respiration.

o Seek immediate medical attention.
e Ingestion:

o DO NOT INDUCE VOMITING.

o Rinse the mouth with water.

o Seek immediate medical attention.

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of 2,4,5-Trinitrophenol

Preparation

Start: Handling 2,4,5-Trinitrophenol

Is the material wet?
(>30% water)

Don appropriate PPE

Contact EHS Immediately

\

Prepare fume hood

Hangling
Y

Work in fume hood

\ 4

Use non-metal tools

\ 4

Clean container threads
before sealing

DisE;)saI

Collect all waste
(keep wet)

\ 4

Contact EHS for disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12656829?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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